Cas no 2098047-14-2 (1-(2-Azidoethyl)-4,4-difluoro-2-(methoxymethyl)pyrrolidine)

• Product Name: 1-(2-Azidoethyl)-4,4-difluoro-2-(methoxymethyl)pyrrolidine
• CAS No: 2098047-14-2
• MF: C₈H₁₄F₂N₄O
• MW: 220.219768047333
• CID: 4771803
• Update Time: 2025-10-30

1-(2-Azidoethyl)-4,4-difluoro-2-(methoxymethyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-(2-azidoethyl)-4,4-difluoro-2-(methoxymethyl)pyrrolidine
• 1-(2-Azidoethyl)-4,4-difluoro-2-(methoxymethyl)pyrrolidine

• Inchi： 1S/C8H14F2N4O/c1-15-5-7-4-8(9,10)6-14(7)3-2-12-13-11/h7H,2-6H2,1H3
• InChI Key： SFPLYMUCAXRHCJ-UHFFFAOYSA-N
• SMILES： FC1(CN(CCN=[N+]=[N-])C(COC)C1)F

Computed Properties

• Exact Mass: 220.11356741 g/mol
• Monoisotopic Mass: 220.11356741 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 220.22
• XLogP3: 1.9
• Topological Polar Surface Area: 26.8

Additional information on 1-(2-Azidoethyl)-4,4-difluoro-2-(methoxymethyl)pyrrolidine

Comprehensive Overview of 1-(2-Azidoethyl)-4,4-difluoro-2-(methoxymethyl)pyrrolidine (CAS No. 2098047-14-2)

The compound 1-(2-Azidoethyl)-4,4-difluoro-2-(methoxymethyl)pyrrolidine (CAS No. 2098047-14-2) is a highly specialized fluorinated pyrrolidine derivative with significant potential in pharmaceutical research and bioconjugation chemistry. Its unique structure, featuring an azidoethyl group and difluorinated pyrrolidine core, makes it a valuable building block for click chemistry applications and drug discovery. This article delves into its properties, applications, and relevance to current scientific trends.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability, a topic frequently searched in AI-driven drug design platforms. The presence of 4,4-difluoro and methoxymethyl groups in this molecule aligns with the growing interest in bioisosteres and proteolysis-targeting chimeras (PROTACs), which dominate modern medicinal chemistry discussions. Researchers often query how such modifications improve target engagement and kinetic solubility, making this compound a subject of keen academic and industrial focus.

The azidoethyl moiety in CAS 2098047-14-2 enables efficient CuAAC (Copper-Catalyzed Azide-Alkyne Cycloaddition) reactions, a cornerstone of click chemistry. This property is pivotal for biomolecule labeling, polymeric material synthesis, and antibody-drug conjugate (ADC) development. Searches for "azide functionalization in drug delivery" or "click chemistry in bioconjugation" highlight its relevance. The compound’s versatility is further underscored by its compatibility with SPAAC (Strain-Promoted Azide-Alkyne Cycloaddition), a metal-free alternative gaining traction in live-cell imaging studies.

From a synthetic perspective, the pyrrolidine scaffold in this molecule is a privileged structure in central nervous system (CNS) drug development, often explored in queries like "pyrrolidine derivatives as kinase inhibitors". The methoxymethyl side chain enhances solubility, addressing a common challenge in lead optimization workflows. Its logP and hydrogen bond acceptor/donor counts align with Lipinski’s Rule of Five, a frequent search topic among computational chemists.

Environmental and regulatory considerations are also critical. While not classified as hazardous, the compound’s azide group warrants careful handling, a point often emphasized in laboratory safety guidelines. Its stability under photolytic and thermal conditions is frequently tested, reflecting industry priorities for scalable synthesis.

In summary, 1-(2-Azidoethyl)-4,4-difluoro-2-(methoxymethyl)pyrrolidine exemplifies the intersection of structural innovation and practical utility. Its applications span from preclinical drug candidates to diagnostic probes, resonating with trending searches on "fluorine in drug design" and "next-generation bioconjugation tools". As research advances, this compound is poised to play a pivotal role in precision medicine and material science.